Cas no 1437794-91-6 (2-Fluoro-3-(thienyl)pyridine)

• Product Name: 2-Fluoro-3-(thienyl)pyridine
• CAS No: 1437794-91-6
• MF: C₉H₆FNS
• MW: 179.214044094086
• CID: 3044158
• Update Time: 2025-06-13

2-Fluoro-3-(thienyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-(thienyl)pyridine
• Pyridine, 2-fluoro-3-(2-thienyl)-

• Inchi： 1S/C9H6FNS/c10-9-7(3-1-5-11-9)8-4-2-6-12-8/h1-6H
• InChI Key： UJSHMURIBVPKAG-UHFFFAOYSA-N
• SMILES： C1(F)=NC=CC=C1C1SC=CC=1

Computed Properties

• Exact Mass: 179.02
• Monoisotopic Mass: 179.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1A^2

Additional information on 2-Fluoro-3-(thienyl)pyridine

Recent Advances in the Study of 2-Fluoro-3-(thienyl)pyridine (CAS: 1437794-91-6) in Chemical Biology and Pharmaceutical Research

The compound 2-Fluoro-3-(thienyl)pyridine (CAS: 1437794-91-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique fluorinated pyridine and thienyl moieties, has shown promising potential in various applications, including drug discovery, medicinal chemistry, and materials science. Recent studies have focused on its synthesis, structural modifications, and biological activities, making it a subject of intense investigation.

One of the key areas of research involving 2-Fluoro-3-(thienyl)pyridine is its role as a building block in the development of novel therapeutic agents. The presence of the fluorine atom and the thienyl group in its structure enhances its binding affinity and selectivity toward biological targets, such as enzymes and receptors. Recent publications have highlighted its utility in the design of kinase inhibitors, which are critical in the treatment of cancers and inflammatory diseases. For instance, a 2023 study demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific tyrosine kinases, with IC50 values in the nanomolar range.

In addition to its pharmacological applications, 2-Fluoro-3-(thienyl)pyridine has also been explored in the context of material science. Its unique electronic properties, stemming from the conjugated system of the pyridine and thienyl rings, make it a candidate for use in organic electronic devices. Recent advancements in this area include its incorporation into organic light-emitting diodes (OLEDs) and photovoltaic cells, where it contributes to improved charge transport and stability.

The synthesis of 2-Fluoro-3-(thienyl)pyridine and its derivatives has been another focal point of recent research. Innovative synthetic routes, such as transition metal-catalyzed cross-coupling reactions, have been developed to achieve higher yields and greater purity. These methods not only facilitate the large-scale production of the compound but also enable the introduction of diverse functional groups, thereby expanding its applicability in drug discovery and materials science.

Despite these advancements, challenges remain in the optimization of 2-Fluoro-3-(thienyl)pyridine-based compounds for clinical use. Issues such as metabolic stability, bioavailability, and potential toxicity need to be addressed through further preclinical studies. However, the progress made thus far underscores the compound's potential as a versatile tool in chemical biology and pharmaceutical research.

In conclusion, 2-Fluoro-3-(thienyl)pyridine (CAS: 1437794-91-6) represents a promising scaffold with diverse applications in drug discovery and material science. Ongoing research efforts are expected to uncover new opportunities for its use, paving the way for innovative therapeutic and technological solutions. This compound exemplifies the synergy between chemical synthesis and biological application, highlighting its significance in contemporary scientific research.